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Compound of Interest

Compound Name: 4-Iodobenzonitrile

Cat. No.: B145841 Get Quote

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

4-Iodobenzonitrile, tailored for researchers, scientists, and professionals in drug development.

Adherence to these procedures is vital for ensuring laboratory safety and minimizing

environmental impact.

Chemical Identifier:

Name: 4-Iodobenzonitrile

CAS Number: 3058-39-7

Molecular Formula: C₇H₄IN

Primary Hazards:

Acute Toxicity: Toxic if swallowed.[1][2][3]

Skin Irritation: Causes skin irritation.[1][2][3]

Eye Irritation: Causes serious eye irritation.[1][2][3]

Personal Protective Equipment (PPE)
The following table summarizes the mandatory personal protective equipment required when

handling 4-Iodobenzonitrile.
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Protection Type Specific Equipment Standard/Specification

Eye and Face Protection
Safety glasses with side-

shields or goggles.

Conforming to EN166 (EU) or

OSHA's 29 CFR 1910.133

(US).[1]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Appropriate protective clothing

to prevent skin exposure.[1]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

A type N95 (US) or type P1

(EN 143) respirator filter is

recommended, especially

where dust formation is

possible.[4]

Hand Protection Protective gloves. ---

Operational Plan: Step-by-Step Handling Procedure
1. Engineering Controls:

Always handle 4-Iodobenzonitrile in a well-ventilated area.

Use a chemical fume hood for all procedures involving this compound.[1][3]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1]

2. Personal Preparation:

Don the required PPE as detailed in the table above before handling the chemical.

Wash hands thoroughly after handling and before eating, drinking, or smoking.[1]

3. Handling the Chemical:

Avoid the formation of dust.[1][3]

Do not breathe dust, vapor, mist, or gas.[1][3]
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Avoid contact with eyes, skin, and clothing.[1][3]

Do not ingest the chemical. If swallowed, seek immediate medical assistance.[1][3]

4. Storage:

Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][3]

Protect the compound from light.[1][3]

Store locked up.[1][3]

Incompatible materials include strong oxidizing agents.[1]

First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids. Seek

immediate medical advice.[1][3]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Remove and wash

contaminated clothing before reuse. If skin

irritation occurs, get medical advice/attention.[1]

[3]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Do not use mouth-to-mouth

resuscitation. Seek immediate medical attention.

[1][3]

Ingestion

Do NOT induce vomiting.[3] Immediately call a

POISON CENTER or doctor/physician. Rinse

mouth.[1][3]

Disposal Plan
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All waste materials must be disposed of in accordance with local, state, and federal

regulations.

1. Waste Collection:

Collect waste 4-Iodobenzonitrile and any contaminated materials (e.g., gloves, filter paper)

in a designated, labeled, and sealed container.

2. Disposal Method:

Dispose of the contents and container at an approved waste disposal plant.[1][3]

Do not release into the environment.[1]

Experimental Workflow
The following diagram illustrates the standard workflow for handling 4-Iodobenzonitrile from

preparation to disposal.
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Caption: Workflow for Safe Handling of 4-Iodobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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